Cas no 91764-03-3 (2H-1-Benzopyran-2-one,3,4,4a,5,6,7-hexahydro-4a,7,7-trimethyl-)

91764-03-3 structure
Product name:2H-1-Benzopyran-2-one,3,4,4a,5,6,7-hexahydro-4a,7,7-trimethyl-
2H-1-Benzopyran-2-one,3,4,4a,5,6,7-hexahydro-4a,7,7-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-one,3,4,4a,5,6,7-hexahydro-4a,7,7-trimethyl-
- 4a,7,7-trimethyl-3,4,5,6-tetrahydrochromen-2-one
- NSC151791
- 91764-03-3
- NSC-151791
- 4a,7,7-trimethyl-3,4,4a,5,6,7-hexahydro-2h-chromen-2-one
- DTXSID60302532
-
- Inchi: InChI=1S/C12H18O2/c1-11(2)6-7-12(3)5-4-10(13)14-9(12)8-11/h8H,4-7H2,1-3H3
- InChI Key: GOQJLWJTVLCFAS-UHFFFAOYSA-N
- SMILES: CC1(CCC2(CCC(=O)OC2=C1)C)C
Computed Properties
- Exact Mass: 194.130679813g/mol
- Monoisotopic Mass: 194.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 26.3Ų
2H-1-Benzopyran-2-one,3,4,4a,5,6,7-hexahydro-4a,7,7-trimethyl- Related Literature
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Yue Chen,Yanhui Tang,Ming Lei Dalton Trans., 2009, 2359-2364
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Nirban Jana,Dibyangana Parbat,Barnali Mondal,Supriya Das J. Mater. Chem. A, 2019,7, 9120-9129
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Liming Hong,Fuqing Yu J. Mater. Chem. C, 2021,9, 9142-9146
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5. 45S5 bioactive glass-based scaffolds coated with cellulose nanowhiskers for bone tissue engineeringWei Li,Nere Garmendia,Uxua Pérez de Larraya,Yaping Ding,Rainer Detsch,Alina Grünewald,Judith A. Roether,Dirk W. Schubert,Aldo R. Boccaccini RSC Adv., 2014,4, 56156-56164
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